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Compound of Interest

Compound Name: Iron carbonate

Cat. No.: B13742331

An in-depth analysis of a novel carbon-negative alternative to traditional Portland cement, this
guide offers a comprehensive comparison of the performance of iron carbonate binders in
sustainable concrete. Leveraging experimental data, this document outlines the mechanical
properties, durability, and environmental impact of this emerging technology against
conventional concrete and other sustainable alternatives.

Iron carbonate concrete, a novel class of building material, presents a promising pathway
toward a more sustainable construction industry. This technology is centered around the
principle of carbonating iron-rich industrial byproducts, such as steel dust and mill scale, to
create a durable binder. This process not only upcycles waste materials but also actively
sequesters carbon dioxide, positioning it as a carbon-negative alternative to Ordinary Portland
Cement (OPC), a significant contributor to global greenhouse gas emissions. This guide
provides a detailed comparison of iron carbonate binders, often referred to by the trade name
Ferrock, with OPC and other sustainable cementitious materials.

Performance Snapshot: Iron Carbonate Binders vs.
Alternatives

The performance of iron carbonate binders has been benchmarked against Ordinary Portland
Cement and, where applicable, other sustainable alternatives like geopolymer concrete. The
following tables summarize the key performance indicators based on available experimental
data.
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Table 1: Mechanical Properties

Iron Carbonate Ordinary

Geopolymer

Property Binder Portland Test Standard
Concrete
(Ferrock) Cement (OPC)
_ 20-40 MPa
Compressive 35-69 MPa (and ]
) (Typical for M25-  35-65 MPa ASTM C39
Strength higher)[1][2]
M40)
~8 MPa (up to 4-
_ ASTM C78/
Flexural Strength 5 times stronger 3-5 MPa ~8 MPa
ASTM C348
than OPC)[1][2]
~4-7 days to )
) ] 28 days for full Varies (often
Curing Time reach full N/A
strength heat-cured)
strength[1][2][3]

Table 2: Fresh Concrete Properties

Iron Carbonate Ordinary Portland

Property . Test Standard
Binder (Ferrock) Cement (OPC)

- 10-90 mm (low to Highly variable based

Workability (Slump) ) ) ] ASTM C143/C143M

medium)[4] on mix design
) ) Approx. 1 week to Initial: 30-45 min; ASTM C191/ASTM

Setting Time )

fully harden[2][3] Final: <10 hrs c807

Note: Specific data on initial and final setting times for iron carbonate binders as per ASTM
standards is limited in publicly available literature.

Table 3: Durability Performance
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Iron Carbonate

Ordinary Portland

Property . Test Standard
Binder (Ferrock) Cement (OPC)
Good performance in
) ] marine environments; Varies with mix design
Chloride Resistance ) - ASTM C1202
higher permeability and SCMs
than OPC paste.[1]
Enhanced resistance Susceptible without
Sulfate Resistance reported, especially special formulation ASTM C1012
with oxalic acid.[5] (e.g., Type V cement)
) Increases with higher Varies with w/c ratio
Water Absorption ASTM C642

Ferrock content.[4]

and admixtures

Note: Quantitative data on chloride permeability (coulombs) and detailed comparative studies

on sulfate resistance of iron carbonate binders are areas requiring further research.

Table 4: Envi | and E ic Profil

Parameter

Iron Carbonate
Binder (Ferrock)

Ordinary Portland
Cement (OPC)

Geopolymer
Concrete

Embodied CO2

Carbon-negative
(sequesters CO2)[6]

[7]

High positive
emissions (~0.9 kg

CO2 per kg cement)

40-80% lower than
OPC

Raw Materials

Primarily industrial
waste (steel dust,
silica glass)[8][9]

Limestone, clay, shale

(virgin materials)

Industrial byproducts

(fly ash, slag)

Energy Consumption

Lower production
energy (no high-
temperature kiln)[6]

High (due to clinker
production at
~1450°C)

Lower than OPC

Cost

Potentially higher
currently due to

novelty and scale[9]

Established and

relatively low cost

Varies based on
availability of

precursors
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Experimental Protocols

The data presented in this guide is based on established testing methodologies to ensure
comparability and reliability.

Mechanical Testing

o Compressive Strength: Determined as per ASTM C39, "Standard Test Method for
Compressive Strength of Cylindrical Concrete Specimens." Cylindrical samples are
subjected to a compressive axial load until failure.[10]

» Flexural Strength: Evaluated using ASTM C78, "Standard Test Method for Flexural Strength
of Concrete (Using Simple Beam with Third-Point Loading),” or ASTM C348 for mortar. This
test measures the tensile strength of concrete.[10]

Fresh Concrete Properties

o Workability (Slump): Measured in accordance with ASTM C143/C143M, "Standard Test
Method for Slump of Hydraulic-Cement Concrete." This test assesses the consistency and
flow characteristics of fresh concrete.[4]

o Setting Time: Typically determined using ASTM C191, "Standard Test Methods for Time of
Setting of Hydraulic Cement by Vicat Needle,” or ASTM C807 for mortar. These methods
establish the initial and final set times of the binder.[11]

Durability Assessment

o Chloride Permeability: Assessed via ASTM C1202, "Standard Test Method for Electrical
Indication of Concrete's Ability to Resist Chloride lon Penetration.” This rapid test provides
an indication of the concrete's resistance to chloride ingress.[4]

o Sulfate Resistance: Evaluated based on ASTM C1012, "Standard Test Method for Length
Change of Hydraulic-Cement Mortars Exposed to a Sulfate Solution." This test measures the
expansion of mortar bars to assess their resistance to sulfate attack.[5]

o Water Absorption: Determined following ASTM C642, "Standard Test Method for Density,
Absorption, and Voids in Hardened Concrete."”
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Visualizing the Processes

To better understand the underlying mechanisms and workflows, the following diagrams are
provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Guide to Iron Carbonate Binders in
Sustainable Concrete]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13742331#performance-of-iron-carbonate-binders-in-
sustainable-concrete]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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